5-Bromobenzo[B]thiophene-3-carboxylic acid

• IUPAC Name: 5-bromo-1-benzothiophene-3-carboxylic acid
• InChI: InChI=1S/C9H5BrO2S/c10-5-1-2-8-6(3-5)7(4-13-8)9(11)12/h1-4H,(H,11,12)
• InChI Key: DWQBOPASRUUSKR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)C(=CS2)C(=O)O
• Molecular Formula: C9H5BrO2S
• DSSTOX Substance ID: DTXSID10347397
• Molecular Weight: 257.11 g/mol
• CAS RN: 7312-24-5

Description

Synthesis Analysis

The synthesis of 5-Bromobenzo[b]thiophene-3-carboxylic acid and its derivatives involves several key steps, including bromocyclization and palladium-catalyzed cross-couplings. A notable method includes the synthesis of 3-bromobenzo[b]thiophene derivatives through bromocyclization of methylthio-containing alkynes using N-methylpyrrolidin-2-one hydrotribromide reagent, followed by palladium-catalyzed coupling with N-tosylhydrazones to furnish diverse 2-aryl-3-(α-styryl)benzo[b]thiophene derivatives (Tréguier et al., 2014).

Molecular Structure Analysis

Structural analysis of benzo[b]thiophene derivatives reveals that substituents on the thiophene ring significantly influence the molecular geometry and electronic properties, impacting their reactivity and functional applications. For instance, the introduction of a bromo group at the 5-position of benzo[b]thiophene enhances its electrophilic character, facilitating further functionalization through nucleophilic substitution reactions.

Chemical Reactions and Properties

This compound undergoes various substitution reactions, including bromination and nitration, to yield multi-substituted derivatives. These reactions are influenced by the presence of substituents, which direct the regioselectivity of further functionalization (Cooper et al., 1970).

Scientific Research Applications

Synthesis and Derivatives Development

5-Bromobenzo[B]thiophene-3-carboxylic acid plays a crucial role in the synthesis of various pharmacologically active derivatives. For instance, it has been used in the development of amines and thiouronium salts with potential pharmacological applications (Chapman et al., 1971). This compound serves as a building block for creating a variety of substituted benzo[b]thiophenes, demonstrating its versatility in chemical synthesis.

Anti-inflammatory Properties

Research has shown that derivatives of this compound possess significant anti-inflammatory properties. A study conducted by Radwan, Shehab, and El-Shenawy in 2009 revealed that C5-substituted benzo[b]thiophenes, derived from this compound, exhibited potent anti-inflammatory activity (Radwan, M. A., Shehab, M. A., & El-Shenawy, S., 2009).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapors/spray) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Mechanism of Action

Pharmacokinetics

It is known that the compound is solid at room temperature , which could influence its bioavailability.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interactions with its targets. For 5-Bromobenzo[B]thiophene-3-carboxylic acid, it is recommended to keep it in a dark place, sealed, and at room temperature for optimal stability .